Cas no 53586-81-5 (2-oxo-3-phenyl-3-propylcyclohexane-1-carbonitrile)

• Product Name: 2-oxo-3-phenyl-3-propylcyclohexane-1-carbonitrile
• CAS No: 53586-81-5
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 938769
• PubChem ID: 324040
• Update Time: 2025-04-19

2-oxo-3-phenyl-3-propylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-phenyl-3-propylcyclohexane-1-carbonitrile
• AC1L89VT
• NSC287548
• NSC-287548
• 53586-81-5
• DTXSID40314719

• Inchi： 1S/C16H19NO/c1-2-10-16(14-8-4-3-5-9-14)11-6-7-13(12-17)15(16)18/h3-5,8-9,13H,2,6-7,10-11H2,1H3
• InChI Key： MESINIZSGIFEJZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CCCC1(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 241.14677
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 3.61728